Cas no 151324-67-3 (Thiophene, 2,5-dibromo-3,4-dihexyl-)

Thiophene, 2,5-dibromo-3,4-dihexyl-, is a brominated and alkyl-substituted thiophene derivative with notable applications in organic electronics and materials science. The dibromo substitution at the 2,5-positions enhances its reactivity for cross-coupling reactions, making it a valuable intermediate in the synthesis of conjugated polymers and small-molecule semiconductors. The dihexyl groups at the 3,4-positions improve solubility in organic solvents, facilitating solution-based processing. This compound is particularly useful in the development of organic field-effect transistors (OFETs) and photovoltaic materials due to its tunable electronic properties and structural versatility. Its stability and functional group compatibility further support its utility in advanced material design.

Thiophene, 2,5-dibromo-3,4-dihexyl- structure

151324-67-3 structure

Product Name:Thiophene, 2,5-dibromo-3,4-dihexyl-

CAS No:151324-67-3

MF:C₁₆H₂₆Br₂S

MW:410.250642299652

CID:1324644

PubChem ID:329766290

Update Time:2025-06-08

Thiophene, 2,5-dibromo-3,4-dihexyl- Chemical and Physical Properties

Names and Identifiers

- Thiophene, 2,5-dibromo-3,4-dihexyl-
- 2,5-Dibromo-3,4-dihexylthiophene
- AKOS032961853
- SCHEMBL1413157
- 151324-67-3
- 2,5-Dibromo-3,4-dihexylthiophene, 97%
- MDL： MFCD21363049
- Inchi： 1S/C16H26Br2S/c1-3-5-7-9-11-13-14(12-10-8-6-4-2)16(18)19-15(13)17/h3-12H2,1-2H3
- InChI Key： YJMJDAXLNHAHAQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=C(S1)Br)CCCCCC)CCCCCC

Computed Properties

Exact Mass: 408.01228
Monoisotopic Mass: 408.01220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 10
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.6
Topological Polar Surface Area: 28.2Å²

Experimental Properties

Density: 1.312 g/mL at 25 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.534
PSA: 0

Thiophene, 2,5-dibromo-3,4-dihexyl- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Thiophene, 2,5-dibromo-3,4-dihexyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	752541-1G	2,5-Dibromo-3,4-dihexylthiophene	151324-67-3	97%	1G	￥635.26	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	752541-5G	2,5-Dibromo-3,4-dihexylthiophene	151324-67-3	97%	5G	￥2266.57	2022-02-24